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Compound of Interest

Compound Name: 5-MeO-pyr-T

Cat. No.: B8821381 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of novel research chemicals are paramount to ensuring laboratory safety and

environmental protection. 5-Methoxy-N,N-tetramethylenetryptamine (5-MeO-pyr-T), a lesser-

known psychedelic tryptamine, lacks specific, officially mandated disposal protocols.[1] In the

absence of explicit guidelines, it is critical to adhere to established best practices for hazardous

chemical waste management. This guide provides a procedural framework for the safe

handling and disposal of 5-MeO-pyr-T, drawing upon general principles for tryptamine

compounds.

Pre-Disposal Handling and Storage: A Foundation of
Safety
Proper containment and labeling of 5-MeO-pyr-T waste are the initial, crucial steps toward safe

disposal.

Key Handling Procedures:

Segregation: Isolate 5-MeO-pyr-T waste from all other laboratory waste streams. It is

particularly important to prevent contact with incompatible materials, such as strong oxidizing

agents.

Containerization: Utilize a designated, leak-proof waste container constructed from a

material chemically compatible with tryptamines.
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Labeling: The waste container must be unequivocally labeled as "Hazardous Waste" and

include the full chemical name: "5-Methoxy-N,N-tetramethylenetryptamine" or "5-MeO-pyr-
T," along with its CAS Number (3949-14-2).[2] The date of initial waste accumulation should

also be clearly marked.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, shielded

from heat and direct sunlight. Access to this storage area should be restricted to authorized

personnel.[3]

Step-by-Step Disposal Protocol
The disposal of 5-MeO-pyr-T must be conducted in accordance with local, state, and federal

regulations and should be managed through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste disposal contractor.[3][4][5]

Consult Institutional Guidelines: Before initiating any disposal process, contact your

institution's EHS office to understand their specific procedures for handling and disposing of

novel or uncharacterized research chemicals.

Review Analogous Safety Data Sheets (SDS): While a specific SDS for 5-MeO-pyr-T may

not be readily available, reviewing the SDS for structurally similar compounds like tryptamine

can provide valuable insights into potential hazards and handling precautions.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling 5-MeO-pyr-T waste.[6]

Waste Manifesting: Accurately complete all required hazardous waste manifest forms as

provided by your EHS office or waste disposal vendor. This documentation is essential for

regulatory compliance.

Scheduled Pickup: Arrange for the collection of the hazardous waste by authorized

personnel from your EHS department or the contracted disposal company.

Quantitative Data
Due to the limited research on 5-MeO-pyr-T, extensive quantitative data is not available. The

following table summarizes the known physical and chemical properties.
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Property Value Source

CAS Number 3949-14-2 [2]

Molecular Formula C15H20N2O [7]

Molar Mass 244.338 g/mol [7]

Melting Point
164 to 167 °C (hydrochloride

salt)
[2][7]

Boiling Point 160 to 170 °C (at 0.05 mmHg) [2][7]

Experimental Protocols
Specific experimental protocols for the disposal of 5-MeO-pyr-T have not been published. The

recommended procedure is based on the general principles of hazardous waste management

for research chemicals.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-MeO-pyr-T.
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Caption: Workflow for the safe disposal of 5-MeO-pyr-T.

It is imperative to underscore that this guidance is based on general laboratory safety principles

and in the absence of specific regulations for 5-MeO-pyr-T. Always prioritize the directives of

your institution's EHS office and adhere to all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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